Cas no 2310207-38-4 (5-fluoro-N,N-dimethylpyrimidin-4-amine)

• Product Name: 5-fluoro-N,N-dimethylpyrimidin-4-amine
• CAS No: 2310207-38-4
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 5327019
• Update Time: 2025-10-22

5-fluoro-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N,N-dimethylpyrimidin-4-amine

• Inchi： 1S/C6H8FN3/c1-10(2)6-5(7)3-8-4-9-6/h3-4H,1-2H3
• InChI Key： HNOMPCSEXZGZAU-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• XLogP3: 0.8
• Topological Polar Surface Area: 29

Additional information on 5-fluoro-N,N-dimethylpyrimidin-4-amine

5-Fluoro-N,N-Dimethylpyrimidin-4-Amine: A Comprehensive Overview

5-Fluoro-N,N-Dimethylpyrimidin-4-Amine, also known by its CAS number 2310207-38-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The molecule features a pyrimidine ring with a fluorine substituent at the 5-position and two methyl groups attached to the nitrogen atom at the 4-position, making it a unique structure with promising properties.

The synthesis of 5-fluoro-N,N-dimethylpyrimidin-4-amine involves a series of well-established organic reactions, including nucleophilic substitution and amidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications in research and industry.

In terms of chemical properties, 5-fluoro-N,N-dimethylpyrimidin-4-amine exhibits notable stability under various conditions, which is crucial for its use in diverse environments. Its electronic structure, influenced by the electron-withdrawing fluorine atom and electron-donating methyl groups, contributes to its reactivity in different chemical transformations. This balance of electron effects makes it a versatile building block in organic synthesis.

The biological activity of 5-fluoro-N,N-dimethylpyrimidin-4-amine has been extensively studied, particularly in the context of its potential as a drug candidate. Recent research has highlighted its ability to modulate key cellular pathways involved in cancer progression and viral replication. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its efficacy as an antitumor agent by inhibiting specific kinase enzymes associated with cancer cell proliferation.

Beyond pharmacology, 5-fluoro-N,N-dimethylpyrimidin-4-amine has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new catalysts for industrial processes. Additionally, its fluorescent properties under certain conditions make it a candidate for sensing applications, particularly in detecting environmental pollutants.

The environmental impact of 5-fluoro-N,N-dimethylpyrimidin-4-amine is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic life. These investigations are essential for ensuring that its use aligns with sustainability goals and regulatory standards.

In conclusion, 5-fluoro-N,N-dimethylpyrimidin-4-amine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span multiple disciplines, from drug development to materials engineering, underscoring its importance as a valuable compound in modern chemistry.